3,3,6,6-tetramethyl-9-phenyl-3,4,6,7-tetrahydro-1,8(2H,5H)-acridinedione

• IUPAC Name: 3,3,6,6-tetramethyl-9-phenyl-2,4,5,7-tetrahydroacridine-1,8-dione
• InChI: InChI=1S/C23H25NO2/c1-22(2)10-15-20(17(25)12-22)19(14-8-6-5-7-9-14)21-16(24-15)11-23(3,4)13-18(21)26/h5-9H,10-13H2,1-4H3
• InChI Key: DUUZRIONZQHQIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(=O)C1)C(=C3C(=N2)CC(CC3=O)(C)C)C4=CC=CC=C4)C
• Molecular Formula: C23H25NO2
• Molecular Weight: 347.4 g/mol

Description

3,3,6,6-tetramethyl-9-phenyl-3,4,6,7-tetrahydro-1,8(2H,5H)-acridinedione is a useful research compound. Its molecular formula is C23H25NO2 and its molecular weight is 347.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 347.188529040 g/mol and the complexity rating of the compound is 545. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Corrosion Inhibition

A study explored the use of acridinedione derivatives as corrosion inhibitors for N80 steel in hydrochloric acid, demonstrating high efficiency and suggesting their potential in protecting storage tanks from corrosion. The inhibitors showed a maximum efficiency of 97.3%, with adsorption behavior fitting the Langmuir isotherm model. Electrochemical impedance spectroscopy (EIS) and potentiodynamic polarization (PDP) studies indicated these compounds act as mixed-type inhibitors, with a significant increase in charge transfer resistance, confirming their adsorption on the steel surface (Singh et al., 2020).

Synthesis and Crystallographic Studies

The synthesis and crystallization of 3,3,6,6-tetramethyl-9-(2,4-dichlorophenyl)-3,4,6,7,9,10-hexahydro-2H,5H-acridine-1,8-dione and its derivatives have been documented. These compounds exhibit unique crystal structures with distinct conformations, contributing to the understanding of their chemical properties and potential applications in materials science (Shi et al., 2007).

Photocatalytic Oxidation

Acridinedione derivatives have been investigated for their photocatalytic properties. For instance, 9-phenyl-10-methylacridinium ion has demonstrated effectiveness as a photocatalyst in the solvent-free selective photocatalytic oxidation of benzyl alcohol to benzaldehyde under visible light irradiation. This highlights the potential of acridinedione derivatives in green chemistry applications, providing a pathway for the development of efficient photocatalytic systems (Ohkubo et al., 2006).

Polymer Chemistry

In the field of polymer chemistry, acridinedione derivatives have been utilized to control polymeric topology by influencing polymerization conditions. This includes the formation of mechanically linked networks and branched polyurethanes with controllable polydispersity, demonstrating the compound's utility in designing novel polymeric materials (Gong and Gibson, 1997).